Cas no 1427382-33-9 (3,5-Dimethyl-2-fluorobenzylamine)

• Product Name: 3,5-Dimethyl-2-fluorobenzylamine
• CAS No: 1427382-33-9
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5006353
• Update Time: 2025-05-20

3,5-Dimethyl-2-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-fluorobenzylamine

• Inchi： 1S/C9H12FN/c1-6-3-7(2)9(10)8(4-6)5-11/h3-4H,5,11H2,1-2H3
• InChI Key： NFWQCGULYPSFQR-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Additional information on 3,5-Dimethyl-2-fluorobenzylamine

Professional Introduction to 3,5-Dimethyl-2-fluorobenzylamine (CAS No. 1427382-33-9)

3,5-Dimethyl-2-fluorobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1427382-33-9, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its structural motif of a benzylamine derivative with dimethyl and fluoro substituents, exhibits unique chemical and pharmacological properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3,5-Dimethyl-2-fluorobenzylamine consists of a benzene ring substituted with a fluoro atom at the 2-position and two methyl groups at the 3- and 5-positions, linked to an amine group. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of the fluoro substituent, in particular, is well-documented to modulate the pharmacokinetic and pharmacodynamic profiles of pharmaceutical agents, often enhancing their metabolic stability and binding affinity to biological targets.

In recent years, the demand for specialized fluorinated amines has surged due to their utility in developing novel therapeutic agents. 3,5-Dimethyl-2-fluorobenzylamine has been explored as a key building block in the synthesis of various pharmacophores, including those targeting neurological disorders, infectious diseases, and cancer. Its versatility allows for further functionalization, enabling chemists to tailor the compound for specific applications in drug discovery.

One of the most compelling aspects of 3,5-Dimethyl-2-fluorobenzylamine is its role in synthesizing small-molecule inhibitors that interact with complex biological pathways. For instance, researchers have leveraged this compound to develop molecules that modulate enzyme activity relevant to metabolic diseases. The fluoro group's ability to influence hydrogen bonding and lipophilicity has been exploited to optimize drug-like properties such as solubility and bioavailability. Furthermore, the dimethyl substitution pattern enhances rigidity in the molecular framework, which can improve binding specificity to protein targets.

Advances in computational chemistry have also facilitated the rational design of derivatives based on 3,5-Dimethyl-2-fluorobenzylamine. Molecular docking studies have identified promising scaffolds for further optimization, guiding experimental efforts toward high-affinity binders. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which provide insights into the structural interactions between 3,5-Dimethyl-2-fluorobenzylamine derivatives and their biological targets.

The pharmaceutical industry has shown particular interest in fluorinated amines due to their prevalence in marketed drugs. For example, compounds containing similar structural motifs have been approved for treating conditions ranging from central nervous system disorders to autoimmune diseases. The success of these agents underscores the importance of 3,5-Dimethyl-2-fluorobenzylamine as a precursor in medicinal chemistry pipelines.

From a synthetic perspective, 3,5-Dimethyl-2-fluorobenzylamine can be prepared through multi-step organic transformations involving fluorination reactions and alkylation processes. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields. Such advancements are critical for scaling up production while maintaining cost-effectiveness.

The safety profile of 3,5-Dimethyl-2-fluorobenzylamine is another important consideration in its application within pharmaceutical research. While preliminary studies suggest moderate toxicity at higher concentrations, its handling under controlled laboratory conditions poses minimal risk when appropriate safety protocols are followed. This makes it a viable candidate for further development without undue concern for occupational hazards.

In conclusion,3,5-Dimethyl-2-fluorobenzylamine (CAS No. 1427382-33-9) represents a significant asset in modern drug discovery efforts. Its unique structural features offer opportunities for designing innovative therapeutics with improved efficacy and selectivity. As research continues to uncover new applications for fluorinated amines,3,5-Dimethyl-2-fluorobenzylamine is poised to remain at the forefront of medicinal chemistry innovation.